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Introduction
MRS2802 is a synthetic agonist for the P2Y14 receptor, a G protein-coupled receptor (GPCR)

belonging to the P2Y family of purinergic receptors. The P2Y14 receptor is activated by

endogenous nucleotide sugars, most notably UDP-glucose. This receptor is expressed in

various tissues and cell types, including immune cells, and is implicated in inflammatory

responses. MRS2802 serves as a valuable pharmacological tool for investigating the

physiological and pathological roles of the P2Y14 receptor. These application notes provide

detailed protocols for in vitro assays to characterize the activity of MRS2802.

Mechanism of Action
MRS2802 selectively binds to and activates the P2Y14 receptor. The P2Y14 receptor is

coupled to inhibitory G proteins of the Gi/o family.[1][2] Upon agonist binding, the activated Gi/o

protein inhibits the activity of adenylyl cyclase, leading to a decrease in the intracellular

concentration of the second messenger cyclic adenosine monophosphate (cAMP).[1][2] In

some cellular contexts, activation of the P2Y14 receptor can also lead to the mobilization of

intracellular calcium. The downstream signaling events stemming from P2Y14 receptor

activation are involved in modulating cellular functions, particularly in the context of

inflammation.
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Data Presentation
The following table summarizes the quantitative data for MRS2802 activity at the human

P2Y14 receptor.

Parameter Value Assay Type Cell Line Reference

EC50 63 nM cAMP Assay
Human P2Y14

expressing cells

MedchemExpres

s

Ki Not Available

Competitive

Radioligand

Binding Assay

- -

Signaling Pathway Diagram
The following diagram illustrates the primary signaling pathway activated by MRS2802 through

the P2Y14 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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